Cas no 42916-66-5 (1-(4-Trifluoromethylphenyl)pentan-1-one)

• Product Name: 1-(4-Trifluoromethylphenyl)pentan-1-one
• CAS No: 42916-66-5
• MF: C₁₂H₁₃F₃O
• MW: 230.226234197617
• CID: 928570
• PubChem ID: 12151395
• Update Time: 2025-07-29

1-(4-Trifluoromethylphenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)pentan-1-one
• 1-(4-trifluoromethyl-phenyl)-pentan-1-one
• 1-(4-Trifluoromethylphenyl)pentan-1-one
• 1-[4-(trifluoromethyl)phenyl]pentan-1-one
• 1-4-(TrifluoroMethylphenyl)pentan-1-one
• p-Trifluoromethyl-valerophenon
• 1-[4-(Trifluoromethyl)phenyl]-1-pentanone
• 1-Pentanone, 1-[4-(trifluoromethyl)phenyl]-
• N12671
• AKOS015966146
• 42916-66-5
• 4'-(Trifluoromethyl)valerophenone
• CS-0210430
• DTXSID70478636
• MFCD09031805
• SCHEMBL2634195
• A1-01844
• BS-24988
• 1-(4-Trifluoromethyl-phenyl)-pentan

• Inchi： 1S/C12H13F3O/c1-2-3-4-11(16)9-5-7-10(8-6-9)12(13,14)15/h5-8H,2-4H2,1H3
• InChI Key： YCECQFKWCCEISA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CCCC)=O)(F)F

Computed Properties

• Exact Mass: 230.09200
• Monoisotopic Mass: 230.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.039 g/l) (25 º C),
• PSA: 17.07000
• LogP: 4.07830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones